Cas no 478078-15-8 (N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide)

• Product Name: N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide
• CAS No: 478078-15-8
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• MDL: MFCD02570994
• CID: 5015055
• Update Time: 2026-02-27

N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-3-(1-pyrrolidinyl)butanamide
• N-(4-methylphenyl)-3-(pyrrolidin-1-yl)butanamide
• SMR000126066
• Bionet2_000572
• Oprea1_278791
• MLS000541008
• HMS1365J22
• HMS2332M18
• N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide

• MDL： MFCD02570994
• Inchi： 1S/C15H22N2O/c1-12-5-7-14(8-6-12)16-15(18)11-13(2)17-9-3-4-10-17/h5-8,13H,3-4,9-11H2,1-2H3,(H,16,18)
• InChI Key： VJAVIGCLFFDMRS-UHFFFAOYSA-N
• SMILES： O=C(CC(C)N1CCCC1)NC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide

N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide: A Comprehensive Overview

N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide, also known by its CAS number 478078-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrrolidine ring with a butanamide group and a methyl-substituted phenyl moiety. The compound has been studied extensively for its potential applications in drug development, particularly in the areas of central nervous system disorders and inflammation.

The chemical structure of N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide is notable for its amide functional group, which plays a critical role in its pharmacokinetic properties. The pyrrolidine ring contributes to the molecule's flexibility and ability to interact with biological targets. Recent studies have highlighted the compound's ability to modulate various signaling pathways, making it a promising candidate for therapeutic interventions.

One of the most recent advancements in the study of CAS 478078-15-8 involves its role in neuroprotection. Researchers have found that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The methyl group on the phenyl ring enhances the molecule's lipophilicity, allowing it to cross the blood-brain barrier more effectively.

In addition to its neuroprotective effects, N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide has also been investigated for its potential as an analgesic. Studies have shown that the compound can inhibit the activity of certain enzymes involved in pain signaling, providing a novel approach to managing chronic pain conditions. These findings have sparked interest in further preclinical trials to assess its efficacy and safety profile.

The synthesis of CAS 478078-15-8 involves a multi-step process that includes nucleophilic acyl substitution and ring-closing reactions. Recent advancements in synthetic methodology have improved the yield and purity of this compound, making it more accessible for research purposes. The use of microwave-assisted synthesis has also been explored, offering a faster and more efficient route to the compound.

From an analytical standpoint, N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide has been characterized using various spectroscopic techniques, including NMR and mass spectrometry. These analyses have provided detailed insights into the compound's molecular structure and stability under different conditions. Such information is crucial for understanding its behavior in biological systems.

In terms of toxicity studies, preliminary data suggest that CAS 478078-15-8 has a favorable safety profile at therapeutic doses. However, further investigations are required to fully evaluate its long-term effects and potential for off-target interactions. Regulatory agencies have expressed interest in this compound due to its innovative mechanism of action and potential therapeutic benefits.

The development of analogs of N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide has also been an area of active research. By modifying the substituents on the phenyl ring or altering the pyrrolidine moiety, scientists aim to enhance the compound's pharmacokinetic properties and target specificity. These efforts are expected to yield new leads for drug discovery in various therapeutic areas.

In conclusion, N-(4-Methylphenyl)-3-(1-pyrrolidinyl)butanamide, or CAS 478078-15-8, represents a compelling candidate for advancing our understanding of complex biological systems and developing novel therapeutics. With ongoing research and collaborative efforts across disciplines, this compound holds great promise for addressing unmet medical needs in neuroscience and beyond.